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Compound of Interest

Compound Name: Al 3-23445

Cat. No.: B1664462

Notice to the Reader:

Following a comprehensive search for publicly available environmental toxicity data,
experimental protocols, and related signaling pathways for the substance identified as Al 3-
23445, it has been determined that there is a significant lack of detailed scientific literature to
fulfill the requirements of an in-depth technical guide. While "Al 3-23445" is identified as a
compound with insecticidal activity and some environmental toxicity[1], specific quantitative
data, detailed experimental methodologies, and associated signaling pathways are not
sufficiently available in the public domain to meet the standards of a technical whitepaper for
researchers and drug development professionals.

Initial investigations suggested a possible relation to the well-studied insect repellent N,N-
Diethyl-meta-toluamide (DEET), however, the molecular formula for Al 3-23445 (C8H1705PS)
confirms it is a distinct chemical entity from DEET (C12H17NO)[2][3].

Due to this data scarcity, we are unable to provide the requested detailed tables, experimental
protocols, and signaling pathway diagrams for Al 3-23445 at this time.

We can, however, offer to produce a comprehensive technical guide on a related and
extensively studied compound, such as N,N-Diethyl-meta-toluamide (DEET), for which a
substantial body of environmental toxicity data exists. This alternative guide would adhere to all
the specified requirements, including structured data tables, detailed experimental protocols,
and custom-generated diagrams.
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Please advise if you would like to proceed with a detailed report on DEET.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: Environmental Toxicity of Al
3-23445]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1664462#ai-3-23445-environmental-toxicity-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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